Cas no 827310-31-6 (2(1H)-Isoquinolinecarbothioamide, N-(2,2-diphenylethyl)-3,4-dihydro-)

• Product Name: 2(1H)-Isoquinolinecarbothioamide, N-(2,2-diphenylethyl)-3,4-dihydro-
• CAS No: 827310-31-6
• MF: C₂₄H₂₄N₂S
• MW: 372.525764465332
• CID: 685174
• PubChem ID: 71417574
• Update Time: 2025-04-19

2(1H)-Isoquinolinecarbothioamide, N-(2,2-diphenylethyl)-3,4-dihydro- Chemical and Physical Properties

Names and Identifiers

• 2(1H)-Isoquinolinecarbothioamide, N-(2,2-diphenylethyl)-3,4-dihydro-
• N-(2,2-diphenylethyl)-3,4-dihydro-1H-isoquinoline-2-carbothioamide
• DTXSID20836909
• N-(2,2-Diphenylethyl)-3,4-dihydroisoquinoline-2(1H)-carbothioamide
• 827310-31-6

• Inchi： 1S/C24H24N2S/c27-24(26-16-15-19-9-7-8-14-22(19)18-26)25-17-23(20-10-3-1-4-11-20)21-12-5-2-6-13-21/h1-14,23H,15-18H2,(H,25,27)
• InChI Key： IDWIIXLEYKWHRU-UHFFFAOYSA-N
• SMILES： S=C(NCC(C1C=CC=CC=1)C1C=CC=CC=1)N1CC2C=CC=CC=2CC1

Computed Properties

• Exact Mass: 372.16601995g/mol
• Monoisotopic Mass: 372.16601995g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 27
• Rotatable Bond Count: 4
• Complexity: 449
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.1
• Topological Polar Surface Area: 47.4Ų